Cas no 606083-56-1 (Piperidine, 4-(2-benzothiazolyl)-1-[(4-propylphenyl)sulfonyl]- (9CI))

• Product Name: Piperidine, 4-(2-benzothiazolyl)-1-[(4-propylphenyl)sulfonyl]- (9CI)
• CAS No: 606083-56-1
• MF: C₂₁H₂₄N₂O₂S₂
• MW: 400.557462692261
• CID: 952515
• PubChem ID: 1437018
• Update Time: 2025-04-19

Piperidine, 4-(2-benzothiazolyl)-1-[(4-propylphenyl)sulfonyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-(2-benzothiazolyl)-1-[(4-propylphenyl)sulfonyl]- (9CI)
• 2-{1-[(4-Propylphenyl)sulfonyl]-4-piperidinyl}-1,3-benzothiazole
• DB-277913
• PIPERIDINE, 4-(2-BENZOTHIAZOLYL)-1-[(4-PROPYLPHENYL)SULFONYL]-
• AKOS000753329
• 606083-56-1

• Inchi： 1S/C21H24N2O2S2/c1-2-5-16-8-10-18(11-9-16)27(24,25)23-14-12-17(13-15-23)21-22-19-6-3-4-7-20(19)26-21/h3-4,6-11,17H,2,5,12-15H2,1H3
• InChI Key： IJCOTBVELQZSDS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CCC)=CC=1)(N1CCC(C2=NC3C=CC=CC=3S2)CC1)(=O)=O

Computed Properties

• Exact Mass: 400.128
• Monoisotopic Mass: 400.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 86.9Ų